4-[(5-Bromothiophen-3-yl)methyl]morpholine

• IUPAC Name: 4-[(5-bromothiophen-3-yl)methyl]morpholine
• InChI: InChI=1S/C9H12BrNOS/c10-9-5-8(7-13-9)6-11-1-3-12-4-2-11/h5,7H,1-4,6H2
• InChI Key: CORIIGSQWGBPIR-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CC2=CSC(=C2)Br
• Molecular Formula: C9H12BrNOS
• Molecular Weight: 262.17 g/mol

Description

4-[(5-Bromothiophen-3-yl)methyl]morpholine, also known as BMTM, is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties. It is a heterocyclic compound that contains both a morpholine and a thiophene ring. BMTM has been studied extensively for its potential applications in various fields, including medicinal chemistry, organic synthesis, and material science.

Scientific Research Applications

4-[(5-Bromothiophen-3-yl)methyl]morpholine has been studied extensively for its potential applications in medicinal chemistry. It has been found to exhibit potent antitumor activity against a variety of cancer cell lines, including breast, lung, and colon cancer. 4-[(5-Bromothiophen-3-yl)methyl]morpholine has also been investigated for its potential as an anti-inflammatory agent, as it has been found to inhibit the production of pro-inflammatory cytokines. In addition, 4-[(5-Bromothiophen-3-yl)methyl]morpholine has been studied for its potential as a neuroprotective agent, as it has been found to protect against oxidative stress-induced neuronal damage.

Mechanism of Action

The exact mechanism of action of 4-[(5-Bromothiophen-3-yl)methyl]morpholine is not fully understood. However, it has been proposed that 4-[(5-Bromothiophen-3-yl)methyl]morpholine exerts its antitumor activity through the inhibition of tubulin polymerization, which is essential for cell division. 4-[(5-Bromothiophen-3-yl)methyl]morpholine has also been found to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
4-[(5-Bromothiophen-3-yl)methyl]morpholine has been found to exhibit a variety of biochemical and physiological effects. In vitro studies have shown that 4-[(5-Bromothiophen-3-yl)methyl]morpholine induces apoptosis (programmed cell death) in cancer cells. 4-[(5-Bromothiophen-3-yl)methyl]morpholine has also been found to inhibit the migration and invasion of cancer cells. In addition, 4-[(5-Bromothiophen-3-yl)methyl]morpholine has been found to reduce the production of reactive oxygen species (ROS), which are involved in oxidative stress-induced neuronal damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-[(5-Bromothiophen-3-yl)methyl]morpholine is its potent antitumor activity against a variety of cancer cell lines. 4-[(5-Bromothiophen-3-yl)methyl]morpholine has also been found to exhibit anti-inflammatory and neuroprotective activities. However, there are several limitations to using 4-[(5-Bromothiophen-3-yl)methyl]morpholine in lab experiments. 4-[(5-Bromothiophen-3-yl)methyl]morpholine is a relatively complex compound to synthesize, which can limit its availability. In addition, the mechanism of action of 4-[(5-Bromothiophen-3-yl)methyl]morpholine is not fully understood, which can make it difficult to design experiments to investigate its effects.

Future Directions

Despite the limitations of using 4-[(5-Bromothiophen-3-yl)methyl]morpholine in lab experiments, there are several future directions for research on this compound. One area of research could focus on improving the synthesis method for 4-[(5-Bromothiophen-3-yl)methyl]morpholine to increase its availability. Another area of research could focus on investigating the mechanism of action of 4-[(5-Bromothiophen-3-yl)methyl]morpholine in more detail to better understand its effects. Additionally, future research could investigate the potential of 4-[(5-Bromothiophen-3-yl)methyl]morpholine as a therapeutic agent for other diseases, such as neurodegenerative disorders.

Synthesis routes and methods

Procedure details